Cas no 1113109-08-2 (4-Amino-3-{[(2-chlorobenzyl)amino]carbonyl}-isothiazole-5-carboxylic acid)

• Product Name: 4-Amino-3-{[(2-chlorobenzyl)amino]carbonyl}-isothiazole-5-carboxylic acid
• CAS No: 1113109-08-2
• MF: C₁₂H₁₀ClN₃O₃S
• MW: 311.744100093842
• CID: 3160459
• PubChem ID: 50743426
• Update Time: 2025-04-21

4-Amino-3-{[(2-chlorobenzyl)amino]carbonyl}-isothiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-{[(2-chlorobenzyl)amino]carbonyl}-isothiazole-5-carboxylic acid
• BS-3050
• 4-Amino-3-([(2-chlorobenzyl)amino]carbonyl)isothiazole-5-carboxylic acid
• 4-amino-3-[(2-chlorophenyl)methylcarbamoyl]-1,2-thiazole-5-carboxylic acid
• 4-Amino-3-((2-chlorobenzyl)carbamoyl)isothiazole-5-carboxylicacid
• AKOS004914970
• 1113109-08-2
• CS-0325259
• 4-Amino-3-((2-chlorobenzyl)carbamoyl)isothiazole-5-carboxylic acid
• 4-amino-3-{[(2-chlorobenzyl)amino]carbonyl}isothiazole-5-carboxylic acid
• 4-amino-3-{[(2-chlorophenyl)methyl]carbamoyl}-1,2-thiazole-5-carboxylic acid

• MDL： MFCD26962707
• Inchi： 1S/C12H10ClN3O3S/c13-7-4-2-1-3-6(7)5-15-11(17)9-8(14)10(12(18)19)20-16-9/h1-4H,5,14H2,(H,15,17)(H,18,19)
• InChI Key： UICOAIOXHMXALT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNC(C1C(=C(C(=O)O)SN=1)N)=O

Computed Properties

• Exact Mass: 311.0131401Da
• Monoisotopic Mass: 311.0131401Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 134Ų

4-Amino-3-{[(2-chlorobenzyl)amino]carbonyl}-isothiazole-5-carboxylic acid Security Information

• Storage Condition：(BD418033)